Cerium sulfide (Ce2S3)

• IUPAC Name: cerium(3+);trisulfide
• InChI: InChI=1S/2Ce.3S/q2*+3;3*-2
• InChI Key: MMXSKTNPRXHINM-UHFFFAOYSA-N
• Canonical SMILES: [S-2].[S-2].[S-2].[Ce+3].[Ce+3]
• Molecular Formula: Ce2S3
• DSSTOX Substance ID: DTXSID30894257
• Molecular Weight: 376.4 g/mol
• Physical Description: Red-brown powder with an odor of rotten eggs; [Alfa Aesar MSDS]
• CAS No.: 12014-93-6

Description

Cerium sulfide (Ce2S3) is a useful research compound. Its molecular formula is Ce2S3 and its molecular weight is 376.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Refractory for Molten Metal Processing : Cerium sulfide, particularly cerium sesquisulfide (Ce2S3), is promising as a refractory material for processing molten metals, especially reactive actinides. High purity Ce2S3 can be produced by reacting ceria (CeO2) with hydrogen sulfide (H2S) at high temperatures. The kinetics of the synthesis reaction of cerium sulfide were studied, indicating its potential in this field (Gibbard, Allahar, Kolman, & Butt, 2008).

• High-Temperature Gas Desulfurization : Cerium oxide can be used as a high-temperature desulfurization sorbent. It offers the potential to produce elemental sulfur during the regeneration phase, which is a primary advantage over current zinc-based sorbents. This application is significant for processes like the integrated gasification combined cycle (IGCC) (Zeng, Zhang, Groves, & Harrison, 1999).

• Sintering of Cerium(III) Sulfide Powders : The synthesis of cerium(III) sulfide (Ce2S3) powder through sulfurization of ceria powder using carbon disulfide gas has been explored. The sintering behavior of Ce2S3 powder was analyzed, showing potential in manufacturing processes (Hirai et al., 2005).

• Nuclear Material Recovery : The sulfurization of cerium dioxide by CS2 for recovering nuclear materials from spent nuclear fuel has been studied. This process involves forming various cerium oxysulfides and eventually Ce2S3 at high temperatures, which could be relevant in nuclear fuel processing (Sato, Komura, & Kirishima, 2008).

• Catalytic Activities and Antioxidant Properties : Cerium oxide materials, including cerium sulfide, have displayed catalytic activities and antioxidant properties. Their ability to cycle between the +3 and +4 states at oxygen vacancy sites makes them useful in various applications, including medical therapies (Heckert, Seal, & Self, 2008).

• Electrical and Optical Properties : The electrical and optical properties of cerium sulfide, such as conductivity and band structure, have been investigated. This research contributes to understanding the material's potential in electronic and optical applications (Cutler, Fitzpatrick, & Leavy, 1963).

Mechanism of Action

Target of Action

Cerium sulfide, also known as cerium sesquisulfide, is an inorganic compound with the formula Ce2S3 . It is primarily used as a red pigment due to its distinctive color and chemical stability . It has also been used in the development of potential electrochemical detection systems .

Mode of Action

Cerium sulfide’s mode of action is largely based on its physicochemical properties. It exists as three polymorphs with different crystal structures . The electrical behavior of cerium sulfide is semimetallic, and it can be fitted to the equations of conventional transport theory . The presence of vacancies introduces large effective charges which are poorly screened, leading to wide fluctuations in potential in the crystal .

Biochemical Pathways

Cerium oxide nanoparticles, which share similar properties with cerium sulfide, have been shown to interact with organisms and consequently affect their environmental transformations, reactivity, and toxicity assessment .

Pharmacokinetics

Research on cerium oxide nanoparticles, which have similar properties, suggests that information about their biodistribution in the body is necessary to assess their potential toxicity .

Result of Action

The result of cerium sulfide’s action is primarily observed in its use as a pigment. In addition, the band gap value of cerium sulfide powders can be altered through doping, resulting in a color shift from red to orange-yellow .

Action Environment

The action of cerium sulfide can be influenced by environmental factorsThe pigments tend to degrade in the presence of water or humidity to form hydrogen sulfide, which significantly limits the application possibilities .

Safety and Hazards

Cerium sulfide is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid dust formation, avoid breathing mist, gas or vapours, and avoid contacting with skin and eye.

Future Directions

Cerium sulfide colorant powders with high spectral modulation and chromaticity values have broad applications in optoelectronics. Due to their non-toxicity, good light resistance, and weather resistance, inorganic rare earth sulfide colorant materials hold promise for coatings, outdoor displays, and other applications.

Customer Q & A

Q1: What is the crystal structure of γ-Ce2S3?

A1: γ-Ce₂S₃ adopts a body-centered cubic structure similar to Th₃P₄. This structure features cationic vacancies, which influence its electronic and optical properties. []

Q2: How does sodium doping affect the color of γ-Ce2S3?

A2: Sodium doping removes the vacancy bands present in γ-Ce₂S₃, leading to a more homogenous distribution of electronic states. This shifts the onset of f→d electronic transitions to higher energies, changing the color of the material from maroon to red-orange. []

Q3: What are the limitations of cerium sulfide pigments in specific applications?

A3: While cerium sulfide pigments offer high color strength and thermal stability, their susceptibility to degradation in the presence of water or humidity poses a challenge. Exposure to these conditions can lead to hydrogen sulfide formation, limiting their use in certain environments. []

Q4: How does the presence of cerium sulfide inclusions affect the localized corrosion of low-nickel stainless steel?

A4: Research suggests that cerium sulfide (CeS) inclusions in low-nickel stainless steel can accelerate localized corrosion. This is attributed to the difference in electron work function between CeS and the steel matrix, leading to galvanic corrosion. Notably, the volume expansion rate of pits induced by CeS is higher than those caused by other inclusions like MnS. []

Q5: What are some potential applications of cerium sulfide in solid oxide fuel cells (SOFCs)?

A5: Cerium sulfide shows promise in enhancing the sulfur tolerance of SOFC anodes. Infiltrating a Ni-GDC (nickel-gadolinia-doped ceria) anode with BaCe_0.9Yb_0.1O_3-δ (BCYb) nanoparticles improves its performance and stability in H₂S-containing fuels. The BCYb inhibits sulfur adsorption and facilitates its removal, preventing the formation of detrimental cerium sulfide and improving the anode's lifespan. []

Q6: How can cerium sulfide be used to control the microstructure of carbon steel?

A6: Adding controlled amounts of cerium sulfide to carbon steel melts can lead to the formation of fine-grained microstructures. The cerium sulfide acts as nucleation sites for grain refinement during solidification, ultimately improving the strength and toughness of the steel. []

Q7: Can cerium sulfide be used in optical cable jacket materials?

A7: Yes, research suggests incorporating cerium sulfide into outdoor anti-aging communication optical cable jacket materials. These materials, composed of various polymers and additives, benefit from cerium sulfide's properties, contributing to enhanced anti-aging characteristics, stability, and overall lifespan in harsh outdoor environments. []

Q8: Are there any applications of cerium sulfide in the field of energy storage?

A8: Cerium sulfide nanocrystals doped with Cr3+ ions have been explored for their potential use in solid-state batteries. []

Q9: Have computational methods been used to study cerium sulfide?

A9: Yes, density functional theory (DFT) calculations have provided valuable insights into the electronic structure and optical properties of cerium sulfide. These calculations have helped explain the origin of its color and the effect of doping on its electronic band structure. []